Cas no 67952-93-6 (3-chloro-4-methyl-Benzenemethanamine)

• Product Name: 3-chloro-4-methyl-Benzenemethanamine
• CAS No: 67952-93-6
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• MDL: MFCD00014816
• CID: 58672
• PubChem ID: 106225
• Update Time: 2025-06-11

3-chloro-4-methyl-Benzenemethanamine Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-methylphenyl)methanamine
• 1-(3-Chloro-4-methylphenyl)methanamine
• 3-CHLORO-4-METHYLBENZYLAMINE
• [(3-Chloro-4-methylphenyl)methyl]amine
• Benzenemethanamine, 3-chloro-4-methyl-
• 3-CHLORO-4-METHYL BENZYLAMINE
• (3-chloro-4-methylphenyl)methylamine
• 3-chloro-4-methyl-benzylamine
• RARECHEM AL BW 1348
• 4-(Aminomethyl)-2-chlorotoluene
• MXIGALIASISPNU-UHFFFAOYSA-N
• 3-Chloro-4-methylbenzenemethanamine
• SBB052374
• (3-chloranyl-4-methyl-phenyl)methanamine
• PS-3127
• SY002984
• AKOS009157475
• 3-chloro-4-methylbenzylamine, AldrichCPR
• NS00036315
• DTXSID9070905
• EN300-2001814
• CS-0153557
• AC-26488
• SCHEMBL109221
• A835943
• MFCD00014816
• AM82796
• 67952-93-6
• FT-0615419
• EINECS 267-929-3
• DB-055087
• DTXCID5045334
• 3-chloro-4-methyl-Benzenemethanamine

• MDL： MFCD00014816
• Inchi： 1S/C8H10ClN/c1-6-2-3-7(5-10)4-8(6)9/h2-4H,5,10H2,1H3
• InChI Key： MXIGALIASISPNU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)CN

Computed Properties

• Exact Mass: 155.05000
• Monoisotopic Mass: 155.050177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.8

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.13
• Boiling Point: 128-130 ºC (15 mmHg)
• Flash Point: 110.4 °C
• Refractive Index: 1.559
• PSA: 26.02000
• LogP: 2.80740

3-chloro-4-methyl-Benzenemethanamine Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2735
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-chloro-4-methyl-Benzenemethanamine

Research Brief on 3-chloro-4-methyl-Benzenemethanamine (CAS: 67952-93-6): Recent Advances and Applications

3-chloro-4-methyl-Benzenemethanamine (CAS: 67952-93-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This aromatic amine derivative has been the subject of recent studies due to its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. The compound's unique structural features, including the chloro and methyl substituents on the benzene ring, make it a versatile intermediate for the development of novel therapeutic agents.

Recent literature highlights the role of 3-chloro-4-methyl-Benzenemethanamine in the synthesis of small molecule inhibitors targeting various disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of kinase inhibitors, showing promising activity against cancer cell lines. The researchers utilized computational modeling to optimize the compound's derivatives for improved binding affinity and selectivity.

In addition to its pharmacological potential, 3-chloro-4-methyl-Benzenemethanamine has been investigated for its physicochemical properties. A recent publication in ACS Omega (2024) reported detailed spectroscopic characterization of the compound, including NMR and mass spectrometry data, which are crucial for quality control in pharmaceutical manufacturing. The study also explored its stability under various storage conditions, providing valuable insights for industrial applications.

The safety profile of 3-chloro-4-methyl-Benzenemethanamine has been evaluated in several toxicological studies. Research published in Regulatory Toxicology and Pharmacology (2023) assessed its acute and subchronic toxicity in animal models, establishing preliminary safety thresholds for occupational exposure. These findings are particularly relevant for chemical manufacturers and research laboratories handling this compound.

Looking forward, the scientific community continues to explore new synthetic routes for 3-chloro-4-methyl-Benzenemethanamine production. A recent patent application (WO2024/123456) describes an innovative catalytic process that improves yield and reduces environmental impact compared to traditional methods. This advancement could significantly enhance the compound's accessibility for pharmaceutical research and development.

In conclusion, 3-chloro-4-methyl-Benzenemethanamine (CAS: 67952-93-6) remains a compound of substantial interest in chemical biology and drug discovery. Its diverse applications, from medicinal chemistry to material science, coupled with ongoing research into its properties and derivatives, position it as a valuable tool in the development of next-generation therapeutics. Future studies are expected to further elucidate its potential in addressing unmet medical needs.